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Computed tomography (CT) has become an indispensable, non-invasive tool in the study of
ancient mummies, revolutionizing the field of paleopathology and paleoanthropology.[1] Its
ability to generate high-resolution, cross-sectional images allows researchers to virtually
"unwrap" and analyze the remains without causing physical damage, preserving these
invaluable historical artifacts for future study.[2][3] This technology provides a wealth of
information about the individual's life, death, and the mummification process itself.[1][4][5]

The primary applications of CT in mummy analysis include:

o Paleopathology: CT scanning is instrumental in identifying diseases and injuries that afflicted
ancient populations.[1] It can reveal evidence of trauma, such as fractures and skeletal
injuries, as well as signs of chronic illnesses like osteoarthritis and dental diseases.[6]
Furthermore, CT can detect calcifications in blood vessels, suggesting the presence of
atherosclerosis, and identify tumors and other pathological lesions.[7]

» Estimation of Age and Sex: By examining skeletal and dental development, researchers can
estimate the age at death of a mummified individual with a high degree of accuracy.[1][8]
Morphological features of the pelvis and skull, clearly visualized with CT, are used to
determine the sex of the individual.[5][8]

o Mummification Technigues: CT scans provide detailed insights into the methods of
mummification. Researchers can identify the presence and location of embalming materials,
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the removal of internal organs, and the placement of amulets and other objects within the
wrappings.[4][8][9] This information helps to understand the cultural and religious practices of
the time.

o Paleoanthropology: The data gathered from CT scans contributes to a broader
understanding of ancient populations. It provides information on diet, lifestyle, and overall
health.[4] Isotopic analysis of tissues visualized by CT can even reveal details about an
individual's diet.[4]

o Conservation: By providing a detailed internal map of the mummy and its wrappings, CT aids
in the conservation and preservation of these delicate remains. It can identify areas of
structural weakness and help conservators make informed decisions about handling and
storage.

Experimental Protocols

The following protocols are generalized recommendations for the CT scanning of human
mummies.[10][11] Specific parameters should be adjusted based on the size and condition of
the mummy, as well as the specific research questions being addressed.

1. Mummy Preparation and Handling:
e Handle the mummy with extreme care to prevent any damage.

e If possible, place the mummy on a non-metallic, low-density support to minimize artifacts in
the CT images.

o Document the mummy's external condition with high-resolution photography before
scanning.

2. CT Scanner Setup and Parameters:

The selection of appropriate scanning parameters is crucial for obtaining high-quality images.
[10][11] Technical considerations often favor using a lower tube voltage and a higher tube
current for scanning desiccated mummified remains.[10][11]
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Parameter

Recommended
Value/Setting

Rationale

Tube Voltage (kVp)

100-120 kV

Lower kVp enhances contrast

in dehydrated soft tissues.

Tube Current-Time (mAS)

200-400 mAs

Higher mAs improves signal-
to-noise ratio, resulting in

clearer images.

Slice Thickness

0.6 -1.25 mm

Thin slices allow for high-
resolution multiplanar and 3D

reconstructions.[8][12]

Reconstruction Interval

0.4-0.8mm

Overlapping reconstruction
improves the quality of 3D

models.[8]

Pitch

<1

A lower pitch increases scan
time but improves image
quality by increasing data

acquisition.

Field of View (FOV)

As small as possible to

encompass the mummy

A smaller FOV increases

spatial resolution.[10][11]

Reconstruction Algorithm

Bone and soft tissue

algorithms

Both should be used to create
separate datasets for
analyzing skeletal and

preserved soft tissues.[12]

3. Image Acquisition and Reconstruction:

DICOM images.

Perform a full-body scan of the mummy.

Reconstruct the raw data using both bone and soft tissue algorithms to generate two sets of

Archive the raw data and the reconstructed images for future analysis.
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4. Data Analysis and Visualization:
» Utilize medical imaging software (e.g., OsiriX, 3D Slicer) for 2D and 3D visualization.

o Perform multiplanar reconstruction (MPR) to view the mummy in axial, sagittal, and coronal
planes.

o Create 3D models using volume rendering and surface rendering techniques to visualize the
skeleton, soft tissues, and any included artifacts.[9]

Quantitative Data Presentation

The following tables provide examples of how quantitative data obtained from CT analysis of
mummies can be structured for comparison.

Table 1: Skeletal and Dental Age Estimation

Measurement/Obse .
Mummy ID Feature . Estimated Age
rvation
Epiphyseal fusion of Complete fusion of the
Mummy A ) ) 18-20 years
long bones distal radius and ulna

_ Eruption of third
Dental eruption and ) o
Mummy B molars with minimal 17-21 years
wear
occlusal wear

Child Mummy C Long bone length Femur length: 25 cm 4-5 years

Table 2: Craniometric Measurements for Sex Determination

Mummy ID Cranial Feature Measurement (mm) Sex Determination

Mastoid process

Mummy A 32 Male
length

Mummy B Supraorbital margin Sharp Female

Mummy A Nuchal crest Robust Male
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Table 3: Quantification of Pathological Findings

SizelDimensio Hounsfield

Mummy ID Pathology Location .
ns (mm) Units (HU)
Calcified aortic )
Mummy C Abdominal aorta 5x3 350
plague
Mummy D Healed fracture Left tibia - -
Lesion in the )
Mummy E Right lobe 20x 15 80

liver

Visualization of Workflows and Relationships

The following diagrams, generated using Graphviz (DOT language), illustrate key experimental
workflows and logical relationships in the CT analysis of mummies.
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Caption: Experimental workflow for CT analysis of mummies.
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 To cite this document: BenchChem. [Application of Computed Tomography (CT) in Mummy
Analysis: A Detailed Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172455#application-of-computed-tomography-ct-in-
mummy-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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